Cas no 315-30-0 (Allopurinol)

Allopurinol Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4(5H)-one
• Allopurinol
• Hydroxypyrazolodpyrimidine
• pyrazolo(3,4-d)pyrimidin-1-ol
• 4-Hydroxypyrazolo(3,4-d)-pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-ol
• ACO
• ALLOPURINOL(P)
• ALLOPURINOL(RG)
• 1H-Pyrazolo(3,4-d)pyrimidin-4-ol (4-Hydroxypyrazolo(3,4-d)pyrimidine
• 4-HPP
• 4-Hydroxypyrazolo[3,4-d]pyrimidine
• AL-100
• allopurinal
• aloral
• Anzief
• Apurin
• Apurol
• HPP
• Pural
• Remid
• Urbol
• 1H-Pyrazolo(3,4-d)pyrimidin-4-ol
• 4-Hydroxypyrazolo(3,4-d)pyrimidine
• HPP；Allopurinol
• Allopurinol,98%
• +Expand

• MDL： MFCD00599413
• InChIKey： OFCNXPDARWKPPY-UHFFFAOYSA-N
• Inchi： 1S/C5H4N4O/c10-5-3-1-8-9-4(3)6-2-7-5/h1-2H,(H2,6,7,8,9,10)
• SMILES： O=C1C2=C(NN=C2)N=CN1

Computed Properties

• Exact Mass: 136.038511g/mol
• Surface Charge: 0
• XLogP3: -0.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.038511g/mol
• Monoisotopic Mass: 136.038511g/mol
• Topological Polar Surface Area: 70.1Ų
• Heavy Atom Count: 10
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 13
• Surface Charge: 0

Experimental Properties

• Odor: SLIGHT
• Stability Shelf Life: Stable in light and air
• Temperature: When heated to decomposition it emits toxic fumes of oxides of /nitric oxide/.
• Dissociation Constants: pKa = 9.4
• Taste: TASTELESS
• LogP: -0.35380
• PSA: 74.43000
• Merck: 279
• Refractive Index: 1.8500 (estimate)
• Water Partition Coefficient: 0.35 g/L (25 ºC)
• Boiling Point: 423.2°C at 760 mmHg
• Melting Point: >300 °C (lit.)
• Flash Point: 129.7 °C
• Solubility: 1 M NaOH: soluble50mg/mL, clear to very slightly hazy, colorless to faintly yellow
• Color/Form: Powder
• Solubility: Very slightly soluble in water or ethanol. Insoluble in chloroform or diethyl ether; Soluble in sodium hydroxide or potassium hydroxide.
• pka: 10.2(at 25℃)
• Density: 1.4295 (rough estimate)

Allopurinol Security Information

• Symbol: GHS06
• RTECS：UR0785000
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S28-S36/37-S45-S36/37/39-S26-S24
• Packing Group：III
• Packing Group：III
• Risk Phrases：R25; R36/37/38; R43
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H301,H317
• Warning Statement： P280,P301+P310
• Prompt：dangerous
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 25-43
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1

Allopurinol Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Other Chemical Reagents